Cas no 1804276-06-9 (1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one
• CAS No: 1804276-06-9
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4979731
• Update Time: 2025-07-15

1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O3/c1-5(14)9(11)6-2-3-8(7(15)4-6)16-10(12)13/h2-4,9-10,15H,1H3
• InChI Key： GPPKWPPSUBZIKI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one (CAS No. 1804276-06-9)

1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With a Chemical Abstracts Service (CAS) number of 1804276-06-9, this molecule represents a promising candidate for further research and development, particularly in the synthesis of novel therapeutic agents. The compound’s structure incorporates several key functional groups, including a bromine atom, a difluoromethoxy group, and a hydroxyl group, which collectively contribute to its distinct chemical properties and reactivity.

The presence of the bromo substituent at the alpha-position of the propanone moiety enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic addition reactions. This feature is particularly useful in synthetic chemistry, where it can be leveraged to construct more complex molecular architectures. Additionally, the difluoromethoxy group (–O–CF₂–) introduces both electron-withdrawing and electron-donating effects, which can influence the electronic properties of adjacent functional groups. This dual influence makes the compound a versatile intermediate in the synthesis of pharmacophores with tailored physicochemical properties.

The hydroxy group (–OH) at the ortho position relative to the difluoromethoxy substituent adds another layer of complexity to the molecule’s behavior. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can significantly impact solubility, bioavailability, and interactions with biological targets. In drug discovery, such functional groups are often strategically incorporated to enhance binding affinity or modulate metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one with greater accuracy. These tools have been instrumental in identifying potential therapeutic applications by simulating interactions with biological targets such as enzymes and receptors. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

In vitro studies have begun to explore the pharmacological profile of 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one, focusing on its interaction with relevant biological pathways. The combination of structural elements such as the bromine atom, difluoromethoxy group, and hydroxyl group suggests potential utility as a scaffold for drug development. For instance, the bromine moiety could serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to introduce additional functional groups or side chains that may enhance biological activity.

The difluoromethoxy group is particularly noteworthy due to its presence in numerous bioactive molecules. Difluorinated aromatic systems are known for their improved metabolic stability and enhanced binding affinity in some cases. This feature may translate into longer-lasting pharmacological effects when incorporated into drug candidates. Furthermore, the hydroxyl group’s ability to form hydrogen bonds could facilitate optimal positioning within active sites or binding pockets of target proteins.

One area where 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The structural features of this compound make it a candidate for designing molecules that can selectively inhibit specific kinases without affecting others. Such selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Another emerging application lies in exploring its potential as an intermediate for synthesizing antiviral agents. The unique combination of functional groups provides opportunities for designing molecules that can interfere with viral replication or entry into host cells. While further research is needed to fully elucidate these possibilities, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects against certain viral proteases or polymerases.

The synthesis of 1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences involving bromination, methylation with difluoromethanol equivalents, and hydroxylation steps. Advances in synthetic methodologies have made it possible to streamline these processes using catalytic approaches or novel reaction conditions that improve efficiency and yield.

In conclusion,1-Bromo-1-(4-(difluoromethoxy)-3-hydroxyphenyl)propan-2-one (CAS No. 1804276-06-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—bromine,difluoromethoxy,and hydroxyl—makes it a valuable building block for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,it is likely to remain at the forefront of medicinal chemistry investigations.